Cas no 70384-29-1 (PEPLEOMYCIN SULFATE)

• Product Name: PEPLEOMYCIN SULFATE
• CAS No: 70384-29-1
• MF: C₆₁H₉₀N₁₈O₂₅S₃
• MW: 1571.66791009903
• CID: 566486
• PubChem ID: 6321297
• Update Time: 2025-10-23

PEPLEOMYCIN SULFATE Chemical and Physical Properties

Names and Identifiers

• PEPLEOMYCIN SULFATE
• Peplomycin Sulfate Discontinued
• Peplomycin Sulfate
• Peplomycin Sulfate Discontinued
• Bleomycinamide,N1-[3-[(1-phenylethyl)amino]propyl]-,(S)-,sulfate (1:1) (salt)
• N1-[3-[[(1S)-1-phenylethyl]aMino]propyl]bleoMycinaMide
• N1-[3-[[(1S)-1-phenylethyl]amino]propyl]bleomycinamide Sulfate
• NK 631
• Pepleo
• NSC 276382
• Q27264401
• Peplomycin sulfate salt
• N1-[3-[[(S)-(alpha-Methylbenzyl)]amino]propyl]bleomycinamide sulfate (1:1) (salt)
• UNII-6A668951HW
• CCRIS 2471
• NSC-276382
• D02063
• NK-631
• 6A668951HW
• 3-((S)-1'-Phenylethylamino)propylamino-bleomycin sulfate
• N(sup 1)-(3-(((S)-(alpha-Methylbenzyl))amino)propyl)bleomycinamide sulfate (1:1) (salt)
• PEPLOMYCIN SULFATE [JAN]
• Peplomycin sulfate (JP17/USAN)
• PEPLOMYCIN SULFATE [WHO-DD]
• PEPLOMYCIN SULFATE [USAN]
• Bleomycinamide, N1-(3-((1-phenylethyl)amino)propyl)-, (S)-, sulfate (1:1) (salt)
• 70384-29-1
• Bleomycinamide, N(sup 1)-(3-((1-phenylethyl)amino)propyl)-, (S)-, sulfate (1:1) (salt)
• Pepleomycin
• CHEMBL3989633
• PEPLOMYCIN SULFATE SALT [MI]
• Pepleo (TN)
• EINECS 274-588-4
• Peplomycin sulfate [USAN:JAN]

• Inchi： 1S/C61H88N18O21S2.H2O4S/c1-24-39(76-52(79-50(24)64)31(16-37(63)83)71-17-30(62)51(65)89)56(93)78-41(47(32-18-67-23-72-32)98-60-49(45(87)43(85)35(19-80)97-60)99-59-46(88)48(100-61(66)95)44(86)36(20-81)96-59)57(94)73-27(4)42(84)25(2)53(90)77-40(28(5)82)55(92)70-15-12-38-74-34(22-101-38)58-75-33(21-102-58)54(91)69-14-9-13-68-26(3)29-10-7-6-8-11-29;1-5(2,3)4/h6-8,10-11,18,21-23,25-28,30-31,35-36,40-49,59-60,68,71,80-82,84-88H,9,12-17,19-20,62H2,1-5H3,(H2,63,83)(H2,65,89)(H2,66,95)(H,67,72)(H,69,91)(H,70,92)(H,73,94)(H,77,90)(H,78,93)(H2,64,76,79);(H2,1,2,3,4)/t25-,26-,27+,28+,30-,31-,35-,36+,40-,41-,42-,43+,44+,45-,46-,47-,48-,49-,59+,60-;/m0./s1
• InChI Key： ZHHIHQFAUZZMTG-BSVJBJGJSA-N
• SMILES： S1C=C(C2=NC(C(NCCCN[C@@H](C)C3C=CC=CC=3)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)O[C@H]1[C@H]([C@H]([C@@H]([C@H](CO)O1)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 1570.55000
• Monoisotopic Mass: 1570.5486639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 107
• Rotatable Bond Count: 38
• Complexity: 2820
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 714

Experimental Properties

• Color/Form: 。
• Melting Point: 196-198°C
• PSA: 778.56000
• LogP: 0.31600
• pka: 2.9, 4.8, 7.4, 9.0(at 25℃)
• Specific Rotation: 25436 -2.0° (c = 1 in water)
• Solubility: 。

PEPLEOMYCIN SULFATE Security Information

• Toxicity：LD50 in male rats, mice (mg/kg): 234, 88 s.c.; 208, 85 i.p.; 245, 51 i.v. (Ito)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides